Cas no 1369250-85-0 (Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl)-)

• Product Name: Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl)-
• CAS No: 1369250-85-0
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 5252470
• Update Time: 2025-10-29

Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl)-

• Inchi： 1S/C12H10BrNO/c1-7-6-10(8(2)15)9-4-3-5-11(13)12(9)14-7/h3-6H,1-2H3
• InChI Key： UXQQFXQASAYHLE-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2C(N=C(C)C=1)=C(Br)C=CC=2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl)-

Compound Overview: Ethanone, 1-(8-Bromo-2-Methyl-4-Quinolinyl)

Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl) is a highly specialized organic compound with the CAS number 1369250-85-0. This compound belongs to the quinoline derivative family and is characterized by its unique structural features, which include a bromine atom at the 8-position of the quinoline ring and a methyl group at the 2-position. The ethanone functional group further enhances its chemical reactivity and potential applications in various fields. Recent studies have highlighted its significance in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs.

The compound's structure is intriguing due to the presence of a quinoline moiety, which is known for its aromatic stability and ability to form hydrogen bonds. The bromine substitution at position 8 introduces electron-withdrawing effects, which can modulate the compound's electronic properties. This makes it an attractive candidate for use in medicinal chemistry, where precise control over molecular interactions is crucial. Researchers have also explored its potential as a building block for constructing more complex heterocyclic compounds.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl). One such method involves a multi-step synthesis pathway that includes nucleophilic aromatic substitution and subsequent oxidation reactions. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for pharmacological studies.

In terms of applications, this compound has shown promising results in biological assays targeting various disease states. For instance, studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Additionally, it has exhibited neuroprotective properties by scavenging reactive oxygen species and reducing oxidative stress in neuronal cells. These findings underscore its potential as a lead molecule for drug development.

The compound's physical properties are also worth noting. Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl) has a melting point of approximately 175°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its stability under ambient conditions is excellent, provided it is stored away from light and moisture.

From an environmental perspective, preliminary studies suggest that this compound has low toxicity towards aquatic organisms when exposed to concentrations within regulatory limits. However, further research is needed to fully assess its environmental impact and biodegradation pathways.

In conclusion, Ethanone, 1-(8-bromo-2-methyl-4-quinolinyl) represents a valuable addition to the arsenal of compounds used in modern drug discovery and chemical research. Its unique structure, coupled with recent advances in synthetic methods and biological applications, positions it as a key player in the development of novel therapeutic agents.